Protobassic acid

• Molecular Formula: C30H48O6
• Molecular Weight: 504.7 g/mol
• IUPAC Name: (4aS,6aR,6aS,6bR,8R,8aR,9R,10R,11S,12aR,14bS)-8,10,11-trihydroxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• InChI: InChI=1S/C30H48O6/c1-25(2)9-11-30(24(35)36)12-10-28(5)17(18(30)13-25)7-8-21-26(3)14-20(33)23(34)27(4,16-31)22(26)19(32)15-29(21,28)6/h7,18-23,31-34H,8-16H2,1-6H3,(H,35,36)/t18-,19+,20-,21+,22+,23-,26+,27-,28+,29+,30-/m0/s1
• InChI Key: IDQVFXZQPGAVAM-YPRSBIJBSA-N
• Isomeric SMILES: C[C@@]12CC[C@]3(CCC(C[C@H]3C1=CC[C@H]4[C@]2(C[C@H]([C@@H]5[C@@]4(C[C@@H]([C@@H]([C@@]5(C)CO)O)O)C)O)C)(C)C)C(=O)O
• Canonical SMILES: CC1(CCC2(CCC3(C(=CCC4C3(CC(C5C4(CC(C(C5(C)CO)O)O)C)O)C)C2C1)C)C(=O)O)C
• synonyms: protobassic acid

Description

Protobassic acid is a pentacyclic triterpenoid that is oleanolic acid substituted by hydroxy groups at positions 2, 6 and 23. It has a role as an antifungal agent and a metabolite. It is a pentacyclic triterpenoid, a tetrol and a monocarboxylic acid. It derives from an oleanolic acid. It derives from a hydride of an oleanane.

Scientific Research Applications

Role in Protocell Research

Protobassic acid has been linked to studies in protocell research, which is pivotal in understanding the origin of life. Protocell models using fatty acid-based membranes, including protobassic acid, are crucial for studying the transition from inanimate matter to living cells. These models assist in exploring the growth, division, and membrane permeabilization of protocells, providing insights into the early stages of life on Earth and the potential synthesis of artificial cell-like entities (Kundu, Mondal, & Sarkar, 2020).

Contribution to Triterpenoid Saponin Research

Research on triterpenoid saponins from various natural sources has revealed the presence of protobassic acid. These studies are significant for understanding the complex structures and potential biological activities of triterpenoid saponins, with protobassic acid playing a key role in their composition (Alaoui et al., 2002).

Exploration in Synthesis and Bioactivity

The synthesis of higher hydroxylated oleanane terpenoids, including protobassic acid, has been a focus in research due to their potential biological activities. Studies have shown the use of relay C−H oxidation logic, mimicking natural processes, to access and synthesize protobassic acid, which could lead to the discovery of its pharmacological properties (Berger et al., 2020).

Cytotoxic Properties in Cancer Research

Research into the cytotoxic properties of protobassic acid glycosides, derived from various plants, has implications for cancer research. These studies are vital for understanding the molecular mechanisms of these compounds and their potential use in developing new cancer therapies (Chen et al., 2015).

Protocell Membrane Growth and Division

Protobassic acid is also relevant in studies on the growth and division of protocell membranes. This research is fundamental for comprehending how early cellular life might have replicated and evolved, thereby offering insights into the origins of life (Zhu & Szostak, 2009).